N-(5-chloro-2-methylphenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C23H21ClN4O2/c1-3-27-14-25-21-18(16-7-5-4-6-8-16)12-28(22(21)23(27)30)13-20(29)26-19-11-17(24)10-9-15(19)2/h4-12,14H,3,13H2,1-2H3,(H,26,29)
• InChI Key: DTSNLIBXRKKBOI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=C(C=CC(=C4)Cl)C
• Molecular Formula: C23H21ClN4O2
• Molecular Weight: 420.9 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C23H21ClN4O2 and its molecular weight is 420.9. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on pyrimidinone and oxazinone derivatives fused with thiophene rings indicates their significant antimicrobial properties. These compounds, synthesized using citrazinic acid as a starting material, have shown comparable antibacterial and antifungal activities to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Antitumor and Antifolate Activities

Another study explored the synthesis and antitumor evaluation of pyrazolo[3,4-d]pyrimidine derivatives, highlighting the potential of these compounds in cancer treatment. The antitumor activity against human breast adenocarcinoma cell lines suggests that modifications in this chemical structure could lead to effective cancer therapies (El-Morsy et al., 2017).

Dual Inhibitors for TS and DHFR

The design and synthesis of dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors based on the pyrrolo[3,2-d]pyrimidine scaffold have been reported. These compounds are proposed as potential therapeutic agents due to their significant inhibitory activities, offering a pathway to novel cancer treatments (Gangjee et al., 2008).

Neuroprotective and Cardioprotective Applications

Patent literature review reveals the development of pyridazino[4,5-b]indole-1-acetamide compounds with diverse biological activities including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. These findings suggest a versatile application of related chemical structures in treating various conditions (Habernickel, 2002).

Antidepressant and Nootropic Agents

The synthesis and evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone for potential antidepressant and nootropic effects demonstrate the central nervous system (CNS) activity of these compounds. This research offers insights into the development of new therapeutic agents for CNS disorders (Thomas et al., 2016).